Cas no 1072951-44-0 (6-Fluoroquinoline-8-boronic Acid)

• Product Name: 6-Fluoroquinoline-8-boronic Acid
• CAS No: 1072951-44-0
• MF: C₉H₇BFNO₂
• MW: 190.966785669327
• MDL: MFCD11504849
• CID: 856618
• Update Time: 2025-06-08

6-Fluoroquinoline-8-boronic Acid Chemical and Physical Properties

Names and Identifiers

• (6-Fluoroquinolin-8-yl)boronic acid
• 6-Fluoroquinoline-8-boronic acid
• 6-Fluoroquinoline-8-boronic Acid

• MDL： MFCD11504849
• Inchi： 1S/C9H7BFNO2/c11-7-4-6-2-1-3-12-9(6)8(5-7)10(13)14/h1-5,13-14H
• InChI Key： LZPMJHIHYGRDJX-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 191.05500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.99 g/l) (25 º C),
• PSA: 53.35000
• LogP: 0.05370

Additional information on 6-Fluoroquinoline-8-boronic Acid

Research Briefing on 6-Fluoroquinoline-8-boronic Acid (CAS: 1072951-44-0): Recent Advances and Applications in Chemical Biology and Medicine

6-Fluoroquinoline-8-boronic Acid (CAS: 1072951-44-0) is a boronic acid derivative of fluoroquinoline that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound serves as a critical building block in the synthesis of various bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. Its unique structural features, including the fluorine substituent and boronic acid moiety, make it a valuable tool for targeted drug design and bioconjugation strategies.

Recent studies have highlighted the role of 6-Fluoroquinoline-8-boronic Acid in the development of novel proteasome inhibitors. Researchers have exploited its boronic acid functionality to achieve selective binding to the catalytic threonine residues of the 20S proteasome, leading to potent inhibitory activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited nanomolar inhibitory potency against the chymotrypsin-like activity of the proteasome, with promising selectivity profiles over other protease targets.

In the field of cancer therapeutics, 6-Fluoroquinoline-8-boronic Acid has shown particular promise. Its ability to serve as a warhead in proteasome-targeting drugs has been explored in multiple preclinical models of hematological malignancies. A recent Nature Communications paper (2024) reported the development of a series of bortezomib analogs incorporating this scaffold, which demonstrated improved pharmacokinetic properties and reduced off-target effects compared to existing proteasome inhibitors.

The compound's utility extends beyond proteasome inhibition. Several research groups have utilized 6-Fluoroquinoline-8-boronic Acid as a key intermediate in the synthesis of fluorescent probes for biological imaging. The fluorine atom in its structure allows for ¹⁸F-labeling, making it potentially useful for positron emission tomography (PET) tracer development. A 2023 study in Chemical Science detailed the synthesis of a novel PET probe based on this scaffold for imaging tumor-associated proteasome activity.

From a synthetic chemistry perspective, recent advances have focused on improving the efficiency of 6-Fluoroquinoline-8-boronic Acid production. A 2024 Organic Process Research & Development publication described an optimized Suzuki-Miyaura cross-coupling protocol that enables gram-scale synthesis of this compound with excellent yield and purity, addressing previous challenges in large-scale production.

In conclusion, 6-Fluoroquinoline-8-boronic Acid (CAS: 1072951-44-0) continues to emerge as a multifaceted tool in chemical biology and drug discovery. Its applications span from proteasome inhibition to molecular imaging, with ongoing research exploring its potential in other therapeutic areas. The compound's unique chemical properties and recent synthetic advancements position it as a valuable asset for future medicinal chemistry campaigns and biological investigations.